Cas no 1214358-96-9 (4',5-Difluorobiphenyl-2-carboxamide)

• Product Name: 4',5-Difluorobiphenyl-2-carboxamide
• CAS No: 1214358-96-9
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 5000263
• Update Time: 2025-10-30

4',5-Difluorobiphenyl-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4',5-difluorobiphenyl-2-carboxamide
• 4',5-Difluorobiphenyl-2-carboxamide

• Inchi： 1S/C13H9F2NO/c14-9-3-1-8(2-4-9)12-7-10(15)5-6-11(12)13(16)17/h1-7H,(H2,16,17)
• InChI Key： QUJPTKRMMATTIX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(N)=O)=C(C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4',5-Difluorobiphenyl-2-carboxamide

Comprehensive Overview of 4',5-Difluorobiphenyl-2-carboxamide (CAS No. 1214358-96-9): Properties, Applications, and Research Insights

The compound 4',5-Difluorobiphenyl-2-carboxamide (CAS No. 1214358-96-9) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, characterized by difluorine substitution and a carboxamide functional group, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

In the context of AI-driven drug design, 4',5-Difluorobiphenyl-2-carboxamide is often highlighted for its molecular docking compatibility. Computational studies suggest its scaffold may interact with protein targets associated with metabolic disorders, a hot topic in 2024 due to rising global health concerns. The compound's lipophilicity and hydrogen-bonding capacity, enhanced by the difluorobiphenyl moiety, contribute to its bioavailability—a frequently searched term in pharmacokinetics forums.

From a synthetic chemistry perspective, the 1214358-96-9 compound exemplifies modern green chemistry principles. Its preparation often involves catalytic fluorination methods, reducing hazardous waste compared to traditional approaches. This aligns with the sustainable synthesis trend dominating academic and industrial discussions. Analytical techniques like HPLC-MS and NMR spectroscopy (common search queries among chemists) are essential for characterizing its high purity grades, which exceed 98% in commercial supplies.

The material science applications of 4',5-Difluorobiphenyl-2-carboxamide are equally compelling. Its aromatic stacking properties make it valuable for designing organic semiconductors, a booming sector due to demand for flexible electronics. Recent patents describe its incorporation into OLED layers to enhance electron transport—addressing a key challenge in display technology (a trending topic in tech communities).

Safety profiles of CAS 1214358-96-9 are rigorously documented, with studies confirming its stability under standard laboratory conditions. This reliability makes it preferable for high-throughput screening workflows, a frequently discussed subject in automated chemistry forums. Storage recommendations typically emphasize protection from UV degradation, a detail often queried by laboratory technicians.

Emerging research explores the compound's role in crystal engineering. Its ability to form co-crystals with active pharmaceutical ingredients (APIs) could revolutionize drug formulation strategies—a subject gaining traction in pharmaceutical innovation circles. This application capitalizes on the molecule's hydrogen-bond donor/acceptor sites, a structural feature extensively analyzed in recent X-ray diffraction studies.

For suppliers and distributors, 4',5-Difluorobiphenyl-2-carboxamide represents a growing market segment. Sourcing inquiries often focus on GMP compliance and scale-up synthesis protocols, reflecting industry needs for standardized production. The compound's patent landscape is another hot topic, with multiple applications pending in bioconjugation technologies.

Environmental impact assessments of 1214358-96-9 reveal favorable biodegradation pathways, addressing the green chemistry metrics demanded by regulatory bodies. This positions the compound favorably compared to persistent polyfluorinated substances—a critical distinction given increasing EPA regulations on fluorochemicals.

In academic settings, the compound serves as an excellent case study for structure-activity relationship (SAR) education. Its electronic effects from fluorine substitution provide tangible examples for medicinal chemistry courses, bridging theoretical knowledge and practical applications—an approach highly searched by chemistry educators.

Looking ahead, 4',5-Difluorobiphenyl-2-carboxamide is poised to play a pivotal role in theranostic development, combining therapeutic and diagnostic capabilities. This aligns with the personalized medicine revolution, where multifunctional molecules are increasingly sought after. Ongoing studies investigate its fluorescence properties for potential use in bioimaging probes, expanding its utility beyond traditional pharmaceutical roles.